Cas no 2228429-93-2 (3,3-difluorobutanimidamide)

• Product Name: 3,3-difluorobutanimidamide
• CAS No: 2228429-93-2
• MF: C₄H₈F₂N₂
• MW: 122.116527557373
• CID: 6446978
• PubChem ID: 165653442
• Update Time: 2025-06-11

3,3-difluorobutanimidamide Chemical and Physical Properties

Names and Identifiers

• 3,3-difluorobutanimidamide
• 2228429-93-2
• EN300-1939037

• Inchi： 1S/C4H8F2N2/c1-4(5,6)2-3(7)8/h2H2,1H3,(H3,7,8)
• InChI Key： MANHOLGFTQHRRO-UHFFFAOYSA-N
• SMILES： FC(C)(CC(=N)N)F

Computed Properties

• Exact Mass: 122.06555459g/mol
• Monoisotopic Mass: 122.06555459g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 100
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 49.9Ų

Additional information on 3,3-difluorobutanimidamide

Introduction to 3,3-difluorobutanimidamide (CAS No: 2228429-93-2)

3,3-difluorobutanimidamide, with the chemical identifier CAS No: 2228429-93-2, is a fluorinated amide derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of fluorine atoms, which are strategically incorporated to enhance biological activity, metabolic stability, and binding affinity. The structural motif of 3,3-difluorobutanimidamide consists of a butanimidamide backbone, modified by the introduction of two fluorine atoms at the 3-position, providing a unique set of electronic and steric properties that make it a promising candidate for further exploration in drug discovery.

The incorporation of fluorine atoms into organic molecules is a well-established strategy in medicinal chemistry, driven by their ability to modulate physicochemical properties such as lipophilicity, polarizability, and hydrogen bonding interactions. In the case of 3,3-difluorobutanimidamide, the electron-withdrawing nature of fluorine exerts a significant influence on the electronic distribution within the molecule. This can lead to enhanced binding interactions with biological targets, particularly enzymes and receptors, by altering the shape and charge distribution of the binding site. Such modifications are often critical for achieving high affinity and selectivity in drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the behavior of fluorinated compounds with greater accuracy. Studies have demonstrated that the presence of fluorine atoms in 3,3-difluorobutanimidamide can stabilize key pharmacophoric features through both electrostatic and steric effects. This has implications for optimizing drug-like properties such as solubility, bioavailability, and pharmacokinetic profiles. For instance, computational studies have suggested that the fluorine atoms may enhance interactions with polar residues in protein active sites, potentially leading to improved therapeutic efficacy.

Moreover, the synthesis of 3,3-difluorobutanimidamide represents a testament to the progress in synthetic methodologies for fluorinated compounds. Modern synthetic routes have become increasingly efficient and scalable, allowing for the production of complex fluorinated molecules under mild conditions. The synthesis typically involves multi-step processes that require careful selection of reagents and catalysts to ensure high yields and purity. Advances in transition-metal-catalyzed reactions have played a crucial role in facilitating these transformations, making it feasible to introduce fluorine atoms at specific positions with high precision.

In the realm of medicinal chemistry, 3,3-difluorobutanimidamide has been investigated for its potential applications in various therapeutic areas. One notable area of interest is its role as a building block for more complex drug candidates. The amide functionality provides a versatile handle for further derivatization, enabling chemists to explore diverse structural modifications. Researchers have explored its utility in developing inhibitors targeting enzymes involved in metabolic pathways relevant to diseases such as cancer and inflammation.

For instance, preliminary studies have indicated that derivatives of 3,3-difluorobutanimidamide may exhibit inhibitory activity against certain proteases known to play a role in tumor progression. The fluorine atoms are believed to contribute to enhanced binding affinity by improving interactions with key residues in the enzyme's active site. While these findings are still in early stages, they highlight the compound's potential as a scaffold for developing novel therapeutics.

The pharmacological evaluation of 3,3-difluorobutanimidamide has also benefited from interdisciplinary collaborations between chemists and biologists. High-throughput screening (HTS) techniques have been employed to rapidly assess the biological activity of this compound against a wide range of targets. These efforts have identified several hit compounds that show promise for further development. Additionally, structure-activity relationship (SAR) studies have been conducted to elucidate how structural modifications influence biological potency.

The role of fluorinated amides as pharmacophores is well-documented in literature, with numerous examples demonstrating their success in drug development programs. The unique electronic properties imparted by fluorine atoms often translate into improved pharmacokinetic profiles compared to their non-fluorinated counterparts. This has made compounds like 3,3-difluorobutanimidamide attractive candidates for further optimization.

In conclusion, 3, 3-difluorobutanimidamide (CAS No: 2228429-93-2) represents an intriguing molecule with significant potential in pharmaceutical research. Its structural features and biological activities make it a valuable tool for developing new drugs targeting various diseases. As research continues to uncover new applications for this compound, 3, 3-difluorobutanimidamide is likely to remain at the forefront of medicinal chemistry innovation.